1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine;oxalic acid

• IUPAC Name: 1-[(3-methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine;oxalic acid
• InChI: InChI=1S/C12H22N4.C2H2O4/c1-11(2)16-6-4-15(5-7-16)9-12-8-13-10-14(12)3;3-1(4)2(5)6/h8,10-11H,4-7,9H2,1-3H3;(H,3,4)(H,5,6)
• InChI Key: AKDVMMJSNULDCP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCN(CC1)CC2=CN=CN2C.C(=O)(C(=O)O)O
• Molecular Formula: C14H24N4O4
• Molecular Weight: 312.36 g/mol
• CAS No.: 2319717-27-4

Description

1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine;oxalic acid is a complex organic compound that combines the structural features of imidazole and piperazine rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine typically involves the following steps:

Formation of 3-Methylimidazole: This can be synthesized by the Radziszewski reaction, which involves the condensation of glyoxal, formaldehyde, and ammonia.

Alkylation of 3-Methylimidazole: The 3-methylimidazole is then alkylated using a suitable alkylating agent such as methyl iodide to form 1-[(3-Methylimidazol-4-yl)methyl]imidazole.

Formation of Piperazine Derivative: The piperazine derivative is synthesized by reacting isopropylamine with diethylenetriamine.

Coupling Reaction: The final step involves coupling the 1-[(3-Methylimidazol-4-yl)methyl]imidazole with the piperazine derivative under suitable conditions to form the target compound.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve yield and efficiency .

Chemical Reactions Analysis

Types of Reactions

1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the imidazole ring, where halogenated derivatives can be formed.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like bromine or chlorine in the presence of a catalyst.

Major Products Formed

Oxidation: Formation of imidazole N-oxides.

Reduction: Formation of reduced imidazole derivatives.

Substitution: Formation of halogenated imidazole derivatives.

Scientific Research Applications

1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a ligand in biochemical assays.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Used in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine involves its interaction with specific molecular targets. The imidazole ring can interact with metal ions and enzymes, potentially inhibiting their activity. The piperazine ring can interact with various receptors in the body, leading to a range of biological effects .

Comparison with Similar Compounds

Similar Compounds

1-Methylimidazole: A simpler imidazole derivative used as a solvent and catalyst.

4-Methylimidazole: Known for its use in pharmaceuticals and as a precursor to other compounds.

3-Methylimidazole: Used in the synthesis of various organic compounds.

Uniqueness

1-[(3-Methylimidazol-4-yl)methyl]-4-propan-2-ylpiperazine is unique due to its combined imidazole and piperazine structures, which confer distinct chemical and biological properties. This dual functionality makes it a versatile compound for various applications .